2-(2-Amino-3-fluoropyridin-4-yl)acetic acid

• Molecular Formula: C7H7FN2O2
• Molecular Weight: 170.14 g/mol
• IUPAC Name: 2-(2-amino-3-fluoropyridin-4-yl)acetic acid
• InChI: InChI=1S/C7H7FN2O2/c8-6-4(3-5(11)12)1-2-10-7(6)9/h1-2H,3H2,(H2,9,10)(H,11,12)
• InChI Key: FCYPLTQGINDGFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1CC(=O)O)F)N

Description

2-(2-Amino-3-fluoropyridin-4-yl)acetic acid is a fluorinated pyridine derivative. Fluorinated pyridines are known for their unique physical, chemical, and biological properties due to the presence of a strong electron-withdrawing fluorine atom in the aromatic ring . This compound is of interest in various fields, including medicinal chemistry and agrochemicals, due to its potential biological activities and applications .

Preparation Methods

The synthesis of 2-(2-Amino-3-fluoropyridin-4-yl)acetic acid involves several steps. One common method includes the fluorination of pyridine derivatives. For example, 3-bromo-2-nitropyridine can react with tetrabutylammonium fluoride in dimethylformamide at room temperature to form 2-fluoro-3-bromopyridine . Further reactions can introduce the amino and acetic acid groups to the fluoropyridine ring. Industrial production methods often involve large-scale reactions with optimized conditions to maximize yield and purity .

Chemical Reactions Analysis

2-(2-Amino-3-fluoropyridin-4-yl)acetic acid can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The nitro group can be reduced back to the amino group.

Substitution: The fluorine atom can be substituted with other nucleophiles under appropriate conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like hydrogen gas, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

2-(2-Amino-3-fluoropyridin-4-yl)acetic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex fluorinated compounds.

Biology: It is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored as a potential drug candidate due to its unique chemical properties.

Industry: It is used in the development of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-(2-Amino-3-fluoropyridin-4-yl)acetic acid involves its interaction with specific molecular targets. The fluorine atom’s electron-withdrawing effect can influence the compound’s reactivity and binding affinity to biological targets. This can lead to the inhibition of specific enzymes or receptors, resulting in the compound’s biological effects .

Comparison with Similar Compounds

2-(2-Amino-3-fluoropyridin-4-yl)acetic acid can be compared with other fluorinated pyridines, such as:

2-Fluoropyridine: Lacks the amino and acetic acid groups, making it less versatile in biological applications.

3-Fluoropyridine: Similar in structure but with the fluorine atom in a different position, affecting its reactivity.

4-Fluoropyridine: Another positional isomer with different chemical properties. The uniqueness of this compound lies in its combination of fluorine, amino, and acetic acid groups, which provide a balance of reactivity and biological activity.